Cas no 676348-57-5 (3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER)

3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER structure
676348-57-5 structure
Product Name:3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER
CAS No:676348-57-5
MF:C10H10O4S
MW:226.249001979828
CID:890560
PubChem ID:2760274
Update Time:2025-04-19

3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER
    • 3-OXO-2-(THIOPHENE-2-CARBONYL)BUTYRIC ACID METHYL ESTER
    • methyl 3-oxo-2-(thiophene-2-carbonyl)butanoate
    • 3-Oxo-2-(thiophene-2-carbonyl)-butyric acid methyl
    • 676348-57-5
    • DTXSID00375088
    • A835836
    • MDL: MFCD03424760
    • Inchi: 1S/C10H10O4S/c1-6(11)8(10(13)14-2)9(12)7-4-3-5-15-7/h3-5,8H,1-2H3
    • InChI Key: ZSKFIXMFIWJQKD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C(=O)OC)C(C)=O)=O

Computed Properties

  • Exact Mass: 226.03000
  • Monoisotopic Mass: 226.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 88.68000
  • LogP: 1.30900
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd